Cas no 235093-98-8 ((3R)-3-methylpyrrolidine hydrochloride)

• Product Name: (3R)-3-methylpyrrolidine hydrochloride
• CAS No: 235093-98-8
• MF: C₅H₁₂ClN
• MW: 121.608480453491
• MDL: MFCD06796631
• CID: 245415
• PubChem ID: 44828594
• Update Time: 2025-05-24

(3R)-3-methylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-3-Methylpyrrolidine hydrochloride
• (R)-3-Methyl-pyrrolidine hydrochloride
• C5H12ClN
• Pyrrolidine, 3-methyl-,hydrochloride (1:1), (3R)-
• (R)-3-Methyl-pyrrolidine HCl
• AB29518
• ACT09361
• ANW-53668
• CTK8B6564
• MolPort-002-499-367
• (3R)-3-METHYLPYRROLIDINE HYDROCHLORIDE
• (3R)-3-Methylpyrrolidine HCl
• (R)-3-Methyl-pyrrolidine, HCl
• 1585AB
• (3R)-3-methylpyrrolidine,hydrochloride
• ST2402644
• AX8035957
• AB0005843
• PYRROLIDINE, 3-METHYL-, HYDROCHLORIDE (1:1), (3R)-
• AS-39043
• 235093-98-8
• (R)-3-methylpyrrolidine HCl
• (R)-3-methyl pyrrolidine hydrochloride
• EN300-754654
• A4920
• DTXSID60660806
• SCHEMBL14343424
• (R)-3-methylpyrrolidinehydrochloride
• Q-102189
• MFCD06796631
• AKOS015844294
• AMY37511
• CS-0044082
• A857598
• (R)-3-methyl-pyrrolidine hydrochloride, AldrichCPR
• (3R)-3-methylpyrrolidine;hydrochloride
• (3R)-3-Methylpyrrolidine--hydrogen chloride (1/1)
• (3R)-3-methylpyrrolidine hydrochloride

• MDL： MFCD06796631
• Inchi： 1S/C5H11N.ClH/c1-5-2-3-6-4-5;/h5-6H,2-4H2,1H3;1H/t5-;/m1./s1
• InChI Key： JDJFUMBJQINVKP-NUBCRITNSA-N
• SMILES： Cl.N1CC[C@@H](C)C1

Computed Properties

• Exact Mass: 121.06600
• Monoisotopic Mass: 121.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 43.2
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 146.9°C at 760 mmHg
• Flash Point: 42.6°C
• PSA: 12.03000
• LogP: 1.74660

(3R)-3-methylpyrrolidine hydrochloride Security Information

• Signal Word：Danger
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261;P280;P305+P351+P338
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3R)-3-methylpyrrolidine hydrochloride

Introduction to (3R)-3-methylpyrrolidine hydrochloride (CAS No. 235093-98-8)

(3R)-3-methylpyrrolidine hydrochloride, identified by its Chemical Abstracts Service (CAS) number 235093-98-8, is a significant compound in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the pyrrolidine class of heterocyclic organic compounds, which are widely recognized for their diverse biological activities and potential applications in drug development. The specific stereochemistry of the (3R) configuration adds a layer of complexity and interest to its pharmacological properties, making it a subject of extensive research and investigation.

The< strong>hydrochloride salt form of (3R)-3-methylpyrrolidine enhances its solubility in water, making it more suitable for various pharmaceutical formulations and biological studies. This property is particularly advantageous in drug delivery systems where aqueous solubility is a critical factor for efficacy and bioavailability.

In recent years, there has been growing interest in the development of novel therapeutic agents derived from pyrrolidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The unique structural features of (3R)-3-methylpyrrolidine hydrochloride make it a valuable scaffold for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of (3R)-3-methylpyrrolidine hydrochloride is its potential as a precursor in the synthesis of more complex pharmacophores. Researchers have leveraged its structural framework to develop derivatives with improved binding affinity and selectivity for target enzymes and receptors. For instance, studies have demonstrated its utility in the design of compounds that modulate neurotransmitter systems, which could lead to new treatments for neurological conditions such as depression, anxiety, and epilepsy.

The stereochemical purity of (3R)-3-methylpyrrolidine hydrochloride is another critical factor that contributes to its significance in pharmaceutical research. The (R) configuration at the 3-position of the pyrrolidine ring can influence the compound's interactions with biological targets, thereby affecting its efficacy and safety profile. Advances in chiral synthesis techniques have enabled the production of enantiomerically pure forms of this compound, which are essential for rigorous pharmacological evaluation.

Recent studies have also explored the metabolic stability and pharmacokinetic properties of (3R)-3-methylpyrrolidine hydrochloride. Understanding how this compound is processed within the body is crucial for optimizing dosing regimens and minimizing potential side effects. Preclinical studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential data points for drug development pipelines.

The versatility of (3R)-3-methylpyrrolidine hydrochloride extends beyond its role as a synthetic intermediate. It has been investigated as a potential lead compound in high-throughput screening campaigns aimed at identifying novel bioactive molecules. Its unique structural motif allows it to interact with a wide range of biological targets, making it a promising candidate for further exploration in drug discovery initiatives.

In conclusion, (3R)-3-methylpyrrolidine hydrochloride (CAS No. 235093-98-8) represents a significant advancement in pharmaceutical chemistry. Its unique stereochemistry, solubility properties, and potential applications make it a valuable asset in the development of new therapeutic agents. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.